2-bromo-N-(4-chlorophenyl)-3-methylbutanamide
Description
2-bromo-N-(4-chlorophenyl)-3-methylbutanamide, also known as BCPM, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.
Scientific Research Applications
Medicinal Chemistry
In medicinal chemistry, this compound is explored for its potential as a pharmacophore . Pharmacophores are molecular frameworks that carry the essential features responsible for a drug’s biological activity. The presence of both bromine and chlorine atoms in the compound could be exploited for their electrophilic properties , which might interact with specific amino acids in target proteins, potentially leading to the development of new therapeutic agents .
Agriculture
“2-bromo-N-(4-chlorophenyl)-3-methylbutanamide” may serve as a precursor for the synthesis of agrochemicals. Its structure could be modified to create pesticides or herbicides . The bromine atom, in particular, is often found in compounds that act as soil fumigants , helping to control pests and diseases before planting .
Industrial Applications
In the industrial sector, this compound’s derivatives could be used in the synthesis of flame retardants due to the presence of bromine, which is known for its ability to inhibit the combustion process. Additionally, its chlorophenyl group could be incorporated into polymers to enhance their thermal stability .
Environmental Science
The compound’s reactivity due to the halogen atoms makes it a candidate for environmental remediation studies . It could be used in research focused on the degradation of pollutants , especially in halogenated organic compound degradation processes .
Biochemistry
In biochemistry, “2-bromo-N-(4-chlorophenyl)-3-methylbutanamide” might be used as a substrate or inhibitor in enzymatic studies. The compound could interact with enzymes that have a specificity for halogenated substrates, which is valuable in understanding enzyme mechanisms and designing enzyme inhibitors .
Pharmacology
Pharmacologically, the compound could be investigated for its bioactivity . Its structural similarity to known bioactive molecules suggests potential activity in biological systems, possibly as an antimicrobial or anticancer agent. The halogen atoms could be critical in binding to target sites within the body .
properties
IUPAC Name |
2-bromo-N-(4-chlorophenyl)-3-methylbutanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrClNO/c1-7(2)10(12)11(15)14-9-5-3-8(13)4-6-9/h3-7,10H,1-2H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICWABIIJAXQSKO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)NC1=CC=C(C=C1)Cl)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-N-(4-chlorophenyl)-3-methylbutanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-{1-[3-(4-chlorophenoxy)propyl]-1H-benzimidazol-2-yl}ethyl)acetamide](/img/structure/B2916175.png)
![2-[(4-chlorophenyl)sulfanyl]-N-(4-methoxybenzyl)acetamide](/img/structure/B2916177.png)
![N-(1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)-4-ethoxybenzamide](/img/structure/B2916179.png)
![Tert-butyl 3-[4-(3-amino-1,2-oxazol-5-yl)phenyl]-3,8-diazabicyclo[3.2.1]octane-8-carboxylate](/img/structure/B2916189.png)
![2-[(5-Bromo-2-fluorophenyl)methyl]-3-hydroxypropanenitrile](/img/structure/B2916191.png)
![N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4-chlorobenzo[d]thiazol-2-yl)-2-(2-methoxyphenoxy)acetamide](/img/structure/B2916193.png)